Cas no 440109-15-9 (N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide)

• Product Name: N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide
• CAS No: 440109-15-9
• MF: C₂₁H₂₇N₃O₇S₂
• MW: 497.584983110428
• CID: 5912799
• PubChem ID: 2178409
• Update Time: 2025-07-01

N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide
• 9-hydroxyimino-2-N,7-N-bis(1-hydroxy-2-methylpropan-2-yl)fluorene-2,7-disulfonamide
• 440109-15-9
• SMR000274211
• Oprea1_709938
• MLS000714231
• HMS1613B22
• AKOS000581383
• AB00580008-06
• CHEMBL1468423
• SR-01000500241-1
• HMS2698F05
• SR-01000500241
• F1345-0615
• Oprea1_371212
• 9H-Fluorene-2,7-disulfonamide, N2,N7-bis(2-hydroxy-1,1-dimethylethyl)-9-(hydroxyimino)-

• Inchi： 1S/C21H27N3O7S2/c1-20(2,11-25)23-32(28,29)13-5-7-15-16-8-6-14(33(30,31)24-21(3,4)12-26)10-18(16)19(22-27)17(15)9-13/h5-10,23-27H,11-12H2,1-4H3
• InChI Key： MGCNNIGEMOYYGR-UHFFFAOYSA-N
• SMILES： C1(=N/O)\C2=C(C=CC(S(NC(C)(C)CO)(=O)=O)=C2)C2=C\1C=C(S(NC(C)(C)CO)(=O)=O)C=C2

Computed Properties

• Exact Mass: 497.12904256g/mol
• Monoisotopic Mass: 497.12904256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 773.5±70.0 °C(Predicted)
• pka: 9.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide

Introduction to N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS number 440109-15-9, specifically named as N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This molecule, characterized by its complex structure, has garnered attention due to its unique chemical properties and potential applications in various scientific domains.

The structural framework of N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of hydroxyimino and sulfonamide moieties in the molecule suggests a high degree of versatility, enabling interactions with biological targets such as enzymes and receptors. This structural complexity makes it a promising candidate for further investigation in drug discovery and material science.

In recent years, there has been a growing interest in molecules that exhibit both photophysical and pharmacological properties. The fluorene core of this compound is known for its excellent fluorescence characteristics, which make it valuable in applications ranging from bioimaging to optoelectronic devices. The introduction of sulfonamide groups enhances the solubility and bioavailability of the molecule, further expanding its potential uses in pharmaceutical formulations.

One of the most intriguing aspects of N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide is its potential role in modulating biological pathways. Studies have shown that molecules with similar structural motifs can interact with targets involved in inflammation, cancer, and neurodegenerative diseases. The hydroxyimino group, in particular, has been identified as a key pharmacophore in several bioactive compounds, suggesting that this compound may exhibit significant therapeutic effects.

The synthesis of N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide presents a challenge due to its complex architecture. However, advancements in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to achieve the desired structure. These synthetic strategies not only highlight the ingenuity of modern chemistry but also open up new avenues for exploring the chemical space.

Recent research has begun to uncover the mechanistic details of how N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide interacts with biological systems. Computational studies have been instrumental in predicting the binding modes of this compound with potential targets. These studies not only provide insights into its mechanism of action but also help in designing derivatives with enhanced efficacy and selectivity.

The application of N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide extends beyond traditional pharmaceuticals. Its unique properties make it suitable for use in advanced materials and nanotechnology. For instance, the fluorescence characteristics of this molecule can be exploited in the development of sensors and probes for detecting various analytes. Additionally, its ability to form stable complexes with metal ions suggests potential applications in catalysis and material science.

In conclusion, N2,N7-bis(1-hydroxy-2-methylpropan-2-yl)-9-(hydroxyimino)-9H-fluorene-2,7-disulfonamide (CAS number 440109-15-9) is a multifaceted compound with significant potential in both chemical biology and material science. Its complex structure, combined with its unique functional groups, makes it a valuable tool for researchers exploring new frontiers in drug discovery and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.